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Compound of Interest

Compound Name: Dimethyl 2-anilinobut-2-enedioate

Cat. No.: B3191441 Get Quote

For Immediate Release

Researchers and laboratory personnel are advised to follow stringent safety and disposal

protocols when handling Dimethyl 2-anilinobut-2-enedioate. This guide provides essential,

step-by-step instructions for the safe handling and proper disposal of this compound, ensuring

the safety of laboratory staff and the protection of the environment.

Dimethyl 2-anilinobut-2-enedioate is a combustible liquid that is harmful if swallowed and can

cause severe skin burns and eye damage. Adherence to the following procedures is critical to

mitigate risks associated with its use and disposal.

Immediate Safety and Handling Precautions
Before beginning any work with Dimethyl 2-anilinobut-2-enedioate, ensure that all personnel

are familiar with the following safety measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to avoid

inhalation of vapors.

Spill Management: In case of a spill, immediately evacuate the area and remove all ignition

sources. Absorb the spill with an inert, non-combustible material such as sand or vermiculite.
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Collect the absorbed material into a clearly labeled, sealed container for hazardous waste

disposal. Do not allow the chemical to enter drains or waterways.

Quantitative Data Summary
Property Value Source

Physical State Liquid [1]

Boiling Point Approx. 210 °C [1]

Flash Point > 100 °C [1]

Solubility Soluble in organic solvents [1]

Step-by-Step Disposal Protocol
The proper disposal of Dimethyl 2-anilinobut-2-enedioate is managed as hazardous

chemical waste. Under no circumstances should this chemical be disposed of down the drain.

Waste Collection:

Collect all waste containing Dimethyl 2-anilinobut-2-enedioate, including unused

product, contaminated materials, and spill cleanup debris, in a designated and compatible

waste container.

The container should be made of a material that will not react with the chemical, such as

glass or a suitable plastic. Ensure the container has a secure, tight-fitting lid.

Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "Dimethyl 2-anilinobut-2-enedioate," and any other components of the waste

mixture. Include the appropriate hazard symbols (e.g., corrosive, harmful).

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.
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The storage area should be away from incompatible materials, heat sources, and open

flames.

Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

certified hazardous waste disposal company.

Provide the disposal company with a complete and accurate description of the waste

material.
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Caption: Workflow for the proper disposal of Dimethyl 2-anilinobut-2-enedioate.

This comprehensive guide is intended to ensure that all handling and disposal of Dimethyl 2-
anilinobut-2-enedioate is conducted with the utmost care for safety and environmental

responsibility. For further information, consult the specific Safety Data Sheet (SDS) for this

chemical or contact your institution's Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy Dimethyl 2-anilinobut-2-enedioate (EVT-3328292) | 54494-74-5 [evitachem.com]

To cite this document: BenchChem. [Proper Disposal of Dimethyl 2-Anilinobut-2-enedioate: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3191441#dimethyl-2-anilinobut-2-enedioate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.evitachem.com/product/evt-3328292
https://www.benchchem.com/product/b3191441#dimethyl-2-anilinobut-2-enedioate-proper-disposal-procedures
https://www.benchchem.com/product/b3191441#dimethyl-2-anilinobut-2-enedioate-proper-disposal-procedures
https://www.benchchem.com/product/b3191441#dimethyl-2-anilinobut-2-enedioate-proper-disposal-procedures
https://www.benchchem.com/product/b3191441#dimethyl-2-anilinobut-2-enedioate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3191441?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

